Lithium hydride Lithium hydride Lithium hydride appears as a white or translucent crystalline mass or powder. The commercial product is light bluish-gray lumps due to the presence of minute amounts of colloidally dispersed lithium.
Lithium hydride is an alkali metal hydride where the metal is specified as lithium.
Brand Name: Vulcanchem
CAS No.: 7580-67-8
VCID: VC21076161
InChI: InChI=1S/Li.H/q+1;-1
SMILES: [H-].[Li+]
Molecular Formula: LiH
HLi
Molecular Weight: 8 g/mol

Lithium hydride

CAS No.: 7580-67-8

Cat. No.: VC21076161

Molecular Formula: LiH
HLi

Molecular Weight: 8 g/mol

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Lithium hydride - 7580-67-8

Specification

Description Lithium hydride appears as a white or translucent crystalline mass or powder. The commercial product is light bluish-gray lumps due to the presence of minute amounts of colloidally dispersed lithium.
Lithium hydride is an alkali metal hydride where the metal is specified as lithium.
CAS No. 7580-67-8
Molecular Formula LiH
HLi
Molecular Weight 8 g/mol
IUPAC Name lithium;hydride
Standard InChI InChI=1S/Li.H/q+1;-1
Standard InChI Key SRTHRWZAMDZJOS-UHFFFAOYSA-N
Isomeric SMILES [H-].[Li+]
Impurities The commercial product contains traces of impurities, e.g., unreacted lithium metal
SMILES [H-].[Li+]
Canonical SMILES [H-].[Li+]
Boiling Point Decomposes (NIOSH, 2016)
Decomposes
Colorform Gray cubic crystals or powder, hygroscopic
White translucent, crystalline mass or powder; commercial product is light bluish-gray due to minute amount of colloidally dispersed lithium
Cubic crystals, darkens rapidly on exposure to light
Melting Point 1256 °F (EPA, 1998)
688.7 °C
680 °C
1256°F

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